2-(4,4-difluorooctahydro-2H-isoindol-2-yl)ethan-1-ol
Overview
Description
Scientific Research Applications
Fluorescence and Quantum Yield Studies : A study by Sagitova et al. (2023) synthesized a compound closely related to the one , which showed fluorescence in the long-wave region with a high quantum yield. This indicates potential applications in fluorescent materials or markers (Sagitova et al., 2023).
Oxidative Coupling Reactions : The study by Uno et al. (2010) investigated the substitution reactions of similar compounds, leading to the production of highly conjugated oligoaza-PAHs. These findings can be crucial for synthesizing advanced materials and polymers (Uno et al., 2010).
Fused Polycyclic Ring Systems Synthesis : Someswarao et al. (2018) developed a novel strategy for synthesizing fused tetrahydrofuro[3,2-c]pyrano[2,3-b]chromene derivatives, which are important in the construction of complex molecular architectures found in many natural products (Someswarao et al., 2018).
Mn(hfac)2 Complexes Study : Smith et al. (2003) researched the Mn(hfac)2 complexes of isoindoline nitroxide radicals, indicating potential applications in magnetic materials and molecular electronics (Smith et al., 2003).
Uncatalyzed Reactions for Synthesis of Cyclobutenes : Alcaide et al. (2015) unveiled a metal-free protocol for the synthesis of substituted cyclobutenes, which could be vital in organic synthesis and drug development (Alcaide et al., 2015).
Rotational Isomerism in Halogenated Ethanes : Souza et al. (2008) explored the stereoelectronic effects in compounds such as 1,2-difluoroethane, which can have implications in understanding molecular behavior and interactions (Souza et al., 2008).
Palladium-Catalyzed Cycloisomerization : Zhang et al. (2007) synthesized furans through a palladium-catalyzed process, which is relevant for creating complex organic molecules (Zhang et al., 2007).
Reformatsky Reactions in Aqueous Media : Chung et al. (2001) investigated the Reformatsky reactions of similar compounds, which are significant in synthetic chemistry (Chung et al., 2001).
properties
IUPAC Name |
2-(7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindol-2-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17F2NO/c11-10(12)3-1-2-8-6-13(4-5-14)7-9(8)10/h8-9,14H,1-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXHBYQYZZIERST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2C(C1)(F)F)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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